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Compound of Interest

Compound Name:
2,2,2-Trifluoro-1-(2-

fluorophenyl)ethanamine

CAS No.: 886368-16-7

Cat. No.: B2950332

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 2-fluorophenyl ethanamine

derivatives, a class of psychotropic compounds characterized by the substitution of a fluorine

atom at the ortho position of the phenethylamine scaffold. This modification introduces unique

steric, electronic, and conformational properties—most notably the fluorine gauche effect—that

distinctively alter pharmacodynamics and metabolic stability compared to their non-fluorinated

or para-substituted congeners.

This document is designed for medicinal chemists and pharmacologists, focusing on the

molecular logic governing ligand-transporter interactions, synthetic pathways, and metabolic

fate.

Chemical Rationale & The "Ortho-Fluorine" Effect[1]
The introduction of fluorine into the phenethylamine backbone is not merely a lipophilic

modification; it is a conformational lock. In 2-fluorophenyl ethanamines, the fluorine atom is

situated vicinal to the ethylamine side chain.
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The Electrostatic Gauche Effect
Unlike heavier halogens that impose steric repulsion, the high electronegativity of fluorine

creates a specific electrostatic interaction with the protonated amine (ammonium) species at

physiological pH.

Mechanism: The positively charged ammonium group (

) and the electronegative fluorine (

) experience an attractive interaction.[1][2]

Consequence: This stabilizes the gauche conformer (torsion angle ~60°) over the anti

conformer.[3]

Bioactivity Implication: Many monoamine transporters (MATs) recognize the folded (gauche)

conformation of phenethylamines. By pre-organizing the molecule into this bioactive

conformation, the energetic penalty for binding is reduced, potentially maintaining affinity

despite the steric bulk of the ortho substituent.

Electronic & Steric Parameters
The 2-fluoro substitution alters the electron density of the aromatic ring, influencing

stacking interactions within the receptor binding pocket (e.g., phenylalanine residues in
DAT/SERT).
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Parameter Effect of 2-F Substitution Impact on SAR

Van der Waals Radius 1.47 Å (vs 1.20 Å for H)

Minimal steric clash compared

to Cl/Br; mimics Hydrogen

bioisosterically.

Electronegativity 3.98 (Pauling)

Strong inductive withdrawal (-

I); deactivates ring toward

metabolic oxidation.

Lipophilicity (LogP) Increases by ~0.2–0.3
Enhances Blood-Brain Barrier

(BBB) permeability.

pKa of Amine Decreases by ~0.5 units

Reduces the fraction of ionized

species slightly, altering

membrane diffusion kinetics.

Pharmacodynamics: Transporter Selectivity
The structure-activity relationship (SAR) of 2-fluorophenyl ethanamines (e.g., 2-FA, 2-FMA)

demonstrates a distinct profile compared to the 4-fluoro (para) isomers.

Monoamine Transporter (MAT) Profile
The ortho substitution tends to favor Dopamine (DAT) and Norepinephrine (NET) interaction

over Serotonin (SERT).

DAT/NET Selectivity: The 2-position substitution is generally tolerated by the DAT binding

pocket. However, it lacks the elongation at the 4-position required for high-affinity SERT

binding (as seen in 4-FA or PCA).

Potency: 2-FA generally exhibits slightly lower potency than D-amphetamine but significantly

higher selectivity for catecholamines over serotonin compared to 4-FA.

Trace Amine-Associated Receptor 1 (TAAR1)
Like unsubstituted amphetamines, 2-fluorinated derivatives act as agonists at intracellular

TAAR1. This activation triggers protein kinase A (PKA) and protein kinase C (PKC) signaling,

leading to the phosphorylation and internalization of DAT, effectively reversing transport.
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Visualizing the Signaling Pathway
The following diagram illustrates the cascade initiated by 2-fluorophenyl ethanamines upon

entering the presynaptic neuron.
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Figure 1: Mechanism of Action. The ligand enters via DAT, activates intracellular TAAR1, and

triggers transporter reversal.

Pharmacokinetics & Metabolic Stability[5][6]
A critical advantage of 2-fluorination is the blocking of metabolic soft spots.[4]

Blockade of Ring Hydroxylation
The primary metabolic pathway for phenethylamines is often para-hydroxylation (by CYP2D6).

4-Fluoro: Blocks para-hydroxylation directly.

2-Fluoro: While it does not sterically block the para position, the strong electron-withdrawing

nature of the fluorine atom deactivates the entire aromatic ring, making it less susceptible to

electrophilic attack by Cytochrome P450 enzymes.

MAO Degradation
Phenethylamines (No

-methyl): Rapidly degraded by Monoamine Oxidase B (MAO-B). 2-fluorination does not
prevent this;

-methylation (as in 2-FA) is required to sterically hinder MAO access.

Amphetamines (

-methyl): Resistant to MAO. The 2-F substitution further enhances metabolic stability
compared to the parent amphetamine by reducing ring oxidation.

Synthetic Protocol: 2-Fluorophenethylamine
Derivatives
Note: This protocol describes the synthesis of the core scaffold for research purposes. All

synthesis must comply with local regulations (e.g., DEA Schedule I/II controls in the US).

The Henry Reaction (Nitroaldol Condensation)
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The most robust route utilizes the condensation of 2-fluorobenzaldehyde with a nitroalkane.

Reagents:

2-Fluorobenzaldehyde[5][6][7]

Nitroethane (for amphetamine analogs) or Nitromethane (for phenethylamine analogs)

Ammonium Acetate (Catalyst)

Glacial Acetic Acid (Solvent)[8]

Step-by-Step Protocol:

Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

Charging: Add 2-fluorobenzaldehyde (1.0 eq) and ammonium acetate (0.5 eq) to glacial

acetic acid (5 mL per gram of aldehyde).

Addition: Add Nitroethane (1.5 eq) in a single portion.

Reflux: Heat the mixture to mild reflux (approx. 100°C) for 2–4 hours. The color will shift from

clear to deep yellow/orange, indicating the formation of the nitrostyrene.

Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water. The

nitrostyrene usually precipitates as a yellow solid.

Purification: Filter the solid and recrystallize from isopropyl alcohol (IPA) to yield high-purity

1-(2-fluorophenyl)-2-nitropropene.

Reduction (LiAlH4)
The nitroalkene must be reduced to the amine.

Protocol:

Inert Atmosphere: Flame-dry a 2-neck flask and purge with Argon/Nitrogen.

Preparation: Suspend Lithium Aluminum Hydride (LiAlH4, 4.0 eq) in anhydrous THF (0°C).
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Addition: Dissolve the nitrostyrene from Step 1 in anhydrous THF and add dropwise to the

LiAlH4 suspension. Caution: Exothermic.

Reflux: Once addition is complete, reflux for 24 hours.

Quench: Use the Fieser method (1mL H2O, 1mL 15% NaOH, 3mL H2O per gram of LAH).

Extraction: Filter salts, dry organic layer over MgSO4, and evaporate solvent.

Salt Formation: Dissolve the freebase oil in dry ether and bubble HCl gas to precipitate the

hydrochloride salt.

Synthetic Workflow Diagram

2-Fluorobenzaldehyde

Nitrostyrene
Intermediate

Henry Rxn
(NH4OAc, AcOH)

Nitroalkane
(MeNO2 or EtNO2)

2-Fluoro-Ethanamine
(Freebase)

Reduction
(LiAlH4 / THF) HCl Salt

(Final Product)
HCl/Ether

Click to download full resolution via product page

Figure 2: Synthetic pathway via the Henry Reaction.[9]

Experimental Validation: Monoamine Uptake Assay
To validate the SAR claims, a functional uptake inhibition assay is required.

Protocol:

Cell Line: HEK293 cells stably expressing human DAT, NET, or SERT.

Seeding: Plate cells at

cells/well in poly-D-lysine coated 96-well plates.

Incubation: Incubate cells with the test compound (2-fluorophenyl ethanamine derivative) at

varying concentrations (
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to

M) for 10 minutes at 37°C.

Substrate Addition: Add radiolabeled substrate (

DA,

NE, or

5-HT) at a final concentration of 20 nM.

Termination: After 5 minutes, terminate uptake by rapid washing with ice-cold Krebs-HEPES

buffer.

Quantification: Lyse cells with 1% SDS and quantify radioactivity via liquid scintillation

counting.

Analysis: Fit data to a non-linear regression model (Sigmoidal dose-response) to calculate

.

Self-Validating Check:

Control: Always run a parallel curve with non-fluorinated amphetamine.

Success Criteria: The

for 2-FA at DAT should be within 0.5-log units of D-amphetamine, while SERT

should be significantly higher (lower potency).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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